2-[(3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C26H28N4O2S/c1-3-5-15-30-25(32)24-23(21(16-27-24)19-9-7-6-8-10-19)29-26(30)33-17-22(31)28-20-13-11-18(4-2)12-14-20/h6-14,16,27H,3-5,15,17H2,1-2H3,(H,28,31)
• InChI Key: PYFNJRDAAUXPLO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)CC
• Molecular Formula: C26H28N4O2S
• Molecular Weight: 460.6 g/mol

Description

2-[(3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H28N4O2S and its molecular weight is 460.6. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis of Antifolates

Compounds with structures similar to the one mentioned have been explored for their potential as antifolate agents. Antifolates are a class of molecules that inhibit the activity of dihydrofolate reductase (DHFR), an enzyme involved in the synthesis of nucleotides. This inhibition is crucial for antitumor activity since it can halt the proliferation of cancer cells. For instance, classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines were synthesized as potential DHFR inhibitors and antitumor agents, showcasing significant inhibition of human DHFR and tumor cell growth in culture (Gangjee et al., 2007).

Crystallographic Studies

Crystallographic studies of related compounds provide insights into their molecular structure, which is essential for understanding their interaction with biological targets. The title compounds in these studies exhibited a folded conformation, highlighting the importance of molecular geometry in their biological activity and potential drug design applications (Subasri et al., 2017).

Antiviral Research

Given the ongoing need for effective antiviral agents, compounds with similar structures have been investigated for their potential antiviral activity. Quantum chemical insights, molecular structure analyses, and docking studies against SARS-CoV-2 protein have identified compounds with promising antiviral potency, which could contribute to the development of novel treatments for COVID-19 and other viral diseases (Mary et al., 2020).

Antitumor Activity

The exploration of novel antitumor agents is a critical area of medicinal chemistry. Compounds similar to the query have been synthesized and evaluated for their antitumor activity, with some showing effectiveness greater than reference drugs like doxorubicin. This highlights the potential of such compounds in developing new cancer therapies (Alqasoumi et al., 2009).